Cas no 24188-73-6 (5-chloro-1,2-dihydroisoquinolin-1-one)

• Product Name: 5-chloro-1,2-dihydroisoquinolin-1-one
• CAS No: 24188-73-6
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD11846293
• CID: 1031473
• PubChem ID: 21889820
• Update Time: 2025-05-19

5-chloro-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloroisoquinolin-1(2H)-one
• 5-chloro-1(2H)-Isoquinolinone
• 5-chloro-2H-isoquinolin-1-one
• 5-chloroisoquinolin-1-ol
• 5-chloro-1,2-dihydroisoquinolin-1-one
• DTXSID70619522
• 5-chloranyl-2H-isoquinolin-1-one
• 24188-73-6
• GICPXUYMHMNYAJ-UHFFFAOYSA-N
• CS-0102555
• A817136
• AB64608
• F8885-1720
• CS-16705
• MFCD11846293
• EN300-202440
• 5-choroisoquinolin-1(2H)-one
• AKOS015919049
• SCHEMBL1536536
• SCHEMBL12055251

• MDL： MFCD11846293
• Inchi： 1S/C9H6ClNO/c10-8-3-1-2-7-6(8)4-5-11-9(7)12/h1-5H,(H,11,12)
• InChI Key： GICPXUYMHMNYAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(NC=CC=21)=O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-chloro-1,2-dihydroisoquinolin-1-one

Recent Advances in the Study of 5-Chloro-1,2-dihydroisoquinolin-1-one (CAS: 24188-73-6): A Comprehensive Research Brief

The compound 5-chloro-1,2-dihydroisoquinolin-1-one (CAS: 24188-73-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing a detailed overview of its current status in scientific research.

One of the key areas of investigation has been the synthesis and optimization of 5-chloro-1,2-dihydroisoquinolin-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, achieving high yields and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the introduction of various functional groups to enhance its pharmacological properties. This advancement is critical for the large-scale production of the compound for further preclinical and clinical studies.

In terms of biological activity, 5-chloro-1,2-dihydroisoquinolin-1-one has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways. A recent in vitro study highlighted its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The compound exhibited a 50% inhibitory concentration (IC50) of 0.8 µM, which is comparable to some commercially available COX-2 inhibitors. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects than existing therapies.

Further research has explored the compound's potential in oncology. A 2024 study published in Cancer Research revealed that 5-chloro-1,2-dihydroisoquinolin-1-one could induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves the activation of the p53 pathway and the downregulation of anti-apoptotic proteins. These results underscore the compound's potential as a complementary therapy for hard-to-treat cancers, though further in vivo studies are needed to validate these effects.

Despite these promising findings, challenges remain in the development of 5-chloro-1,2-dihydroisoquinolin-1-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating formulation improvements or structural modifications. Additionally, its safety profile in long-term use has yet to be fully elucidated. Ongoing research aims to address these limitations through medicinal chemistry optimization and advanced drug delivery systems.

In conclusion, 5-chloro-1,2-dihydroisoquinolin-1-one (CAS: 24188-73-6) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in inflammation and oncology highlight its broad therapeutic scope. Future research should focus on overcoming its pharmacokinetic challenges and advancing it through the drug development pipeline. The continued exploration of this compound may yield novel treatments that address unmet medical needs in various disease areas.